Cas no 2228919-85-3 (3-(3-ethynylphenyl)methylpyrrolidine)

• Product Name: 3-(3-ethynylphenyl)methylpyrrolidine
• CAS No: 2228919-85-3
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 5927440
• PubChem ID: 165764942
• Update Time: 2025-06-11

3-(3-ethynylphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethynylphenyl)methylpyrrolidine
• 2228919-85-3
• EN300-1763170
• 3-[(3-ethynylphenyl)methyl]pyrrolidine

• Inchi： 1S/C13H15N/c1-2-11-4-3-5-12(8-11)9-13-6-7-14-10-13/h1,3-5,8,13-14H,6-7,9-10H2
• InChI Key： TUIRKHYUTPKOTF-UHFFFAOYSA-N
• SMILES： N1CCC(CC2C=CC=C(C#C)C=2)C1

Computed Properties

• Exact Mass: 185.120449483g/mol
• Monoisotopic Mass: 185.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Additional information on 3-(3-ethynylphenyl)methylpyrrolidine

Recent Advances in the Study of 3-(3-Ethynylphenyl)methylpyrrolidine (CAS: 2228919-85-3) in Chemical Biology and Medicine

The compound 3-(3-ethynylphenyl)methylpyrrolidine (CAS: 2228919-85-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique ethynylphenyl and pyrrolidine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and as a scaffold for drug discovery. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense research.

One of the key areas of interest is the role of 3-(3-ethynylphenyl)methylpyrrolidine in targeting the central nervous system (CNS). Preliminary studies suggest that this compound may interact with dopamine and serotonin receptors, which are critical in the treatment of neurological disorders such as Parkinson's disease and depression. The ethynyl group in the molecule is believed to enhance its binding affinity and selectivity, making it a valuable candidate for further development.

In addition to its CNS applications, recent research has explored the use of 3-(3-ethynylphenyl)methylpyrrolidine as a building block for more complex pharmacophores. Its modular structure allows for easy functionalization, enabling the creation of derivatives with tailored properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the synthesis of several analogs with improved pharmacokinetic profiles, highlighting the versatility of this compound in drug design.

Another notable advancement is the investigation of 3-(3-ethynylphenyl)methylpyrrolidine in the context of cancer therapy. Early-stage in vitro studies have shown that certain derivatives of this compound exhibit cytotoxic effects against specific cancer cell lines, particularly those resistant to conventional treatments. These findings open new avenues for the development of targeted therapies, although further in vivo studies are needed to validate these effects.

The synthesis of 3-(3-ethynylphenyl)methylpyrrolidine has also been optimized in recent years, with researchers developing more efficient and scalable routes. A 2022 paper in Organic Process Research & Development detailed a novel catalytic method that significantly reduces the number of steps and improves yield, making the compound more accessible for both research and potential industrial applications.

Despite these promising developments, challenges remain. The pharmacokinetics and safety profile of 3-(3-ethynylphenyl)methylpyrrolidine and its derivatives require thorough evaluation. Current research is focused on addressing these gaps, with several preclinical studies underway to assess toxicity, bioavailability, and metabolic stability. These studies are critical for advancing the compound toward clinical trials.

In conclusion, 3-(3-ethynylphenyl)methylpyrrolidine (CAS: 2228919-85-3) represents a compelling area of research in chemical biology and medicine. Its unique structural features and diverse therapeutic potential make it a valuable subject for ongoing and future studies. As research progresses, this compound may pave the way for novel treatments in neurology, oncology, and beyond, provided that the current challenges are adequately addressed.